Cas no 88489-88-7 (Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-)

• Product Name: Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
• CAS No: 88489-88-7
• MF: C₁₄H₉ClN₂O₃
• MW: 288.68586230278
• CID: 630780
• PubChem ID: 71318331
• Update Time: 2025-04-19

Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
• 2-[4-(chloromethyl)phenyl]-6-nitro-1,3-benzoxazole
• DTXSID90748469
• 88489-88-7

• Inchi： 1S/C14H9ClN2O3/c15-8-9-1-3-10(4-2-9)14-16-12-6-5-11(17(18)19)7-13(12)20-14/h1-7H,8H2
• InChI Key： SCTQMSNQYOPPFB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.0301698g/mol
• Monoisotopic Mass: 288.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų